Cas no 98534-36-2 (1H-Pyrazole-4-carboxamide,N-ethyl-1-phenyl-5-(trifluoromethyl)-)

1H-Pyrazole-4-carboxamide,N-ethyl-1-phenyl-5-(trifluoromethyl)- structure
98534-36-2 structure
Product Name:1H-Pyrazole-4-carboxamide,N-ethyl-1-phenyl-5-(trifluoromethyl)-
CAS No:98534-36-2
MF:C13H12F3N3O
MW:283.249093055725
CID:812615
PubChem ID:176748
Update Time:2025-04-19

1H-Pyrazole-4-carboxamide,N-ethyl-1-phenyl-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxamide,N-ethyl-1-phenyl-5-(trifluoromethyl)-
    • N-ethyl-1-phenyl-5-(trifluoromethyl)pyrazole-4-carboxamide
    • SCHEMBL2605690
    • 1H-Pyrazole-4-carboxamide, N-ethyl-1-phenyl-5-(trifluoromethyl)-
    • BHCMEXZOEDQEJJ-UHFFFAOYSA-N
    • 98534-36-2
    • DTXSID10243683
    • Inchi: 1S/C13H12F3N3O/c1-2-17-12(20)10-8-18-19(11(10)13(14,15)16)9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H,17,20)
    • InChI Key: BHCMEXZOEDQEJJ-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C(NCC)=O)C=NN1C1C=CC=CC=1)(F)F

Computed Properties

  • Exact Mass: 283.093
  • Monoisotopic Mass: 283.093
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 46.9Ų

Experimental Properties

  • Density: 1.31
  • Boiling Point: 401.1°C at 760 mmHg
  • Flash Point: 196.4°C
  • Refractive Index: 1.545
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.